4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-mesitylbutanamide

• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,4,6-trimethylphenyl)butanamide
• InChI: InChI=1S/C21H22ClN3O2/c1-13-11-14(2)20(15(3)12-13)23-18(26)5-4-6-19-24-21(25-27-19)16-7-9-17(22)10-8-16/h7-12H,4-6H2,1-3H3,(H,23,26)
• InChI Key: OSYMDCHHSGLOQD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CCCC2=NC(=NO2)C3=CC=C(C=C3)Cl)C

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-mesitylbutanamide, commonly known as OXA-23 inhibitor, is a chemical compound that has attracted the attention of researchers due to its potential application in the treatment of bacterial infections.

Mechanism of Action

OXA-23 inhibitor works by binding to the active site of the OXA-23 enzyme, preventing it from hydrolyzing carbapenem antibiotics. This inhibition restores the effectiveness of carbapenem antibiotics against bacteria that produce OXA-23.
Biochemical and Physiological Effects:
OXA-23 inhibitor has been shown to have minimal toxicity in vitro and in vivo studies. It does not affect the growth of mammalian cells and does not cause any significant changes in the biochemical and physiological parameters of animals.

Advantages and Limitations for Lab Experiments

The advantages of using OXA-23 inhibitor in lab experiments include its high potency and specificity towards the OXA-23 enzyme, its low toxicity, and its potential for use in combination with other antibiotics. However, the limitations of using OXA-23 inhibitor include its limited effectiveness against bacteria that produce other carbapenemase enzymes and its potential for the development of resistance.

Future Directions

Future research on OXA-23 inhibitor should focus on developing more potent and selective inhibitors, testing its effectiveness against a wider range of bacterial strains, and studying its potential for use in combination with other antibiotics. Additionally, the development of new methods for the synthesis of OXA-23 inhibitor and the optimization of its pharmacokinetic properties should be explored.

Synthesis Methods

The synthesis of OXA-23 inhibitor involves the reaction of 4-chlorobenzoyl chloride, mesitylene, and 1,2,4-oxadiazole-5-amine in the presence of a base. The product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

OXA-23 inhibitor has been extensively studied for its potential application in treating bacterial infections. It has been shown to inhibit the activity of OXA-23, which is an enzyme produced by several bacteria that confers resistance to carbapenem antibiotics. OXA-23 inhibitor has been tested against several strains of bacteria, including Acinetobacter baumannii, which is known to be resistant to multiple antibiotics.